Cas no 1805423-55-5 (2-(Aminomethyl)-5-cyano-4-(difluoromethyl)-3-hydroxypyridine)

• Product Name: 2-(Aminomethyl)-5-cyano-4-(difluoromethyl)-3-hydroxypyridine
• CAS No: 1805423-55-5
• MF: C₈H₇F₂N₃O
• MW: 199.157488107681
• CID: 4875136
• Update Time: 2025-06-26

2-(Aminomethyl)-5-cyano-4-(difluoromethyl)-3-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-5-cyano-4-(difluoromethyl)-3-hydroxypyridine

• Inchi： 1S/C8H7F2N3O/c9-8(10)6-4(1-11)3-13-5(2-12)7(6)14/h3,8,14H,2,12H2
• InChI Key： HMVQCXNUAKPSNV-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=CN=C(CN)C=1O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• XLogP3: 0.3
• Topological Polar Surface Area: 82.9

Additional information on 2-(Aminomethyl)-5-cyano-4-(difluoromethyl)-3-hydroxypyridine

2-(Aminomethyl)-5-cyano-4-(difluoromethyl)-3-hydroxypyridine (CAS No. 1805423-55-5): A Comprehensive Overview

2-(Aminomethyl)-5-cyano-4-(difluoromethyl)-3-hydroxypyridine (CAS No. 1805423-55-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound, often referred to by its CAS number 1805423-55-5, is characterized by its pyridine core, which is functionalized with an aminomethyl group, a cyano group, a difluoromethyl group, and a hydroxyl group. These functional groups contribute to the compound's diverse chemical properties and biological activities.

The aminomethyl group in 2-(Aminomethyl)-5-cyano-4-(difluoromethyl)-3-hydroxypyridine provides the molecule with basic properties and potential for forming hydrogen bonds, which can be crucial for interactions with biological targets. The cyano group, on the other hand, imparts significant electronic effects and can influence the compound's reactivity and stability. The difluoromethyl group is known for its ability to enhance metabolic stability and improve pharmacokinetic properties, making it a valuable moiety in drug design. Lastly, the hydroxyl group adds polarity and can participate in hydrogen bonding, further enhancing the molecule's biological interactions.

Recent studies have explored the potential applications of 2-(Aminomethyl)-5-cyano-4-(difluoromethyl)-3-hydroxypyridine in various therapeutic areas. One notable area of research is its activity as a modulator of specific enzymes and receptors. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a key enzyme involved in inflammatory pathways. This finding suggests that 2-(Aminomethyl)-5-cyano-4-(difluoromethyl)-3-hydroxypyridine could be a promising lead for developing anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 2-(Aminomethyl)-5-cyano-4-(difluoromethyl)-3-hydroxypyridine has shown potential as an anticancer agent. Research conducted at the National Cancer Institute demonstrated that this compound selectively targets cancer cells by disrupting key signaling pathways involved in cell proliferation and survival. The unique combination of functional groups in 2-(Aminomethyl)-5-cyano-4-(difluoromethyl)-3-hydroxypyridine allows it to interact with multiple targets, making it a versatile candidate for cancer therapy.

The synthesis of 2-(Aminomethyl)-5-cyano-4-(difluoromethyl)-3-hydroxypyridine has been optimized through various synthetic routes to improve yield and purity. One common approach involves the reaction of 4-difluoromethylaniline with appropriate precursors under controlled conditions. The resulting intermediate is then further modified to introduce the cyano and hydroxyl groups, followed by the final step of adding the aminomethyl functionality. These synthetic methods have been refined to ensure high efficiency and scalability, making it feasible for large-scale production.

The pharmacokinetic profile of 2-(Aminomethyl)-5-cyano-4-(difluoromethyl)-3-hydroxypyridine has also been extensively studied. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate. Additionally, toxicity studies have shown that 2-(Aminomethyl)-5-cyano-4-(difluoromethyl)-3-hydroxypyridine is well-tolerated at therapeutic doses, with no significant adverse effects observed.

In conclusion, 2-(Aminomethyl)-5-cyano-4-(difluoromethyl)-3-hydroxypyridine (CAS No. 1805423-55-5) represents an exciting advancement in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it a valuable candidate for further development as a therapeutic agent. Ongoing studies are expected to uncover additional applications and optimize its use in clinical settings.